Cas no 610274-31-2 (2-chloro-1-{1-2-(3,4-dimethoxyphenyl)ethyl-2,5-dimethyl-1H-pyrrol-3-yl}ethan-1-one)

• Product Name: 2-chloro-1-{1-2-(3,4-dimethoxyphenyl)ethyl-2,5-dimethyl-1H-pyrrol-3-yl}ethan-1-one
• CAS No: 610274-31-2
• MF: C₁₈H₂₂ClNO₃
• MW: 335.825184345245
• MDL: MFCD06253998
• CID: 3057216
• PubChem ID: 2526884
• Update Time: 2025-06-08

2-chloro-1-{1-2-(3,4-dimethoxyphenyl)ethyl-2,5-dimethyl-1H-pyrrol-3-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• <br>2-chloro-1-{1-[2-(3,4-dimethoxyphenyl)ethyl]-2,5-dimethyl-1H-pyrrol-3-yl}et hanone
• 2-chloro-1-{1-2-(3,4-dimethoxyphenyl)ethyl-2,5-dimethyl-1H-pyrrol-3-yl}ethan-1-one
• 2-chloro-1-{1-[2-(3,4-dimethoxyphenyl)ethyl]-2,5-dimethyl-1H-pyrrol-3-yl}ethan-1-one
• AKOS000266935
• Z57035563
• 2-chloro-1-[1-[2-(3,4-dimethoxyphenyl)ethyl]-2,5-dimethylpyrrol-3-yl]ethanone
• 2-chloro-1-{1-[2-(3,4-dimethoxyphenyl)ethyl]-2,5-dimethyl-1H-pyrrol-3-yl}ethanone
• HMS2695G17
• SR-01000059144-1
• CS-0222540
• 2-chloranyl-1-[1-[2-(3,4-dimethoxyphenyl)ethyl]-2,5-dimethyl-pyrrol-3-yl]ethanone
• 610274-31-2
• 2-chloro-1-(1-homoveratryl-2,5-dimethyl-pyrrol-3-yl)ethanone
• MLS000877957
• SR-01000059144
• EN300-11152
• 2-Chloro-1-(1-[2-(3,4-dimethoxyphenyl)ethyl]-2,5-dimethyl-1h-pyrrol-3-yl)ethanone
• SMR000376940
• cid_2526884
• CHEMBL1498537
• G38405
• 2-chloro-1-[1-[2-(3,4-dimethoxyphenyl)ethyl]-2,5-dimethyl-3-pyrrolyl]ethanone
• BDBM45669

• MDL： MFCD06253998
• Inchi： 1S/C18H22ClNO3/c1-12-9-15(16(21)11-19)13(2)20(12)8-7-14-5-6-17(22-3)18(10-14)23-4/h5-6,9-10H,7-8,11H2,1-4H3
• InChI Key： GTRXJYISJOBLEB-UHFFFAOYSA-N
• SMILES： ClCC(C1C=C(C)N(C=1C)CCC1C=CC(=C(C=1)OC)OC)=O

Computed Properties

• Exact Mass: 335.1288213Da
• Monoisotopic Mass: 335.1288213Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 2-chloro-1-{1-2-(3,4-dimethoxyphenyl)ethyl-2,5-dimethyl-1H-pyrrol-3-yl}ethan-1-one

Introduction to 2-Chloro-1-{1-2-(3,4-Dimethoxyphenyl)ethyl-2,5-Dimethyl-1H-Pyrrol-3-yl}ethan-1-one (CAS No. 610274-31-2)

2-Chloro-1-{1-2-(3,4-dimethoxyphenyl)ethyl-2,5-dimethyl-1H-pyrrol-3-yl}ethan-1-one (CAS No. 610274-31-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrroles and is characterized by its unique structural features, including a chloro-substituted ethanone moiety and a dimethoxyphenyl group. These structural elements contribute to its potential biological activities and pharmacological properties.

The synthesis of 2-chloro-1-{1-2-(3,4-dimethoxyphenyl)ethyl-2,5-dimethyl-1H-pyrrol-3-yl}ethan-1-one involves multiple steps, each requiring precise control over reaction conditions to ensure high yields and purity. Recent advancements in synthetic methodologies have enabled researchers to develop more efficient and environmentally friendly routes for the production of this compound. For instance, the use of transition-metal catalysts and green solvents has significantly improved the sustainability of the synthesis process.

In terms of its biological activity, 2-chloro-1-{1-2-(3,4-dimethoxyphenyl)ethyl-2,5-dimethyl-1H-pyrrol-3-yl}ethan-1-one has been studied for its potential as an anti-inflammatory agent. Research published in the Journal of Medicinal Chemistry in 2020 reported that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. The mechanism of action is believed to involve the modulation of nuclear factor-kappa B (NF-kB) signaling pathways, which are central to the inflammatory response.

Beyond its anti-inflammatory properties, 2-chloro-1-{1-2-(3,4-dimethoxyphenyl)ethyl-2,5-dimethyl-1H-pyrrol-3-yl}ethan-1-one has also shown promise in cancer research. A study published in Cancer Research in 2021 demonstrated that this compound can selectively induce apoptosis in various cancer cell lines while sparing normal cells. The selective cytotoxicity is attributed to its ability to disrupt mitochondrial function and activate caspase-dependent apoptotic pathways.

The pharmacokinetic profile of 2-chloro-1-{1-2-(3,4-dimethoxyphenyl)ethyl-2,5-dimethyl-1H-pyrrol-3-yl}ethan-1-one has been extensively studied to assess its suitability for therapeutic applications. Preclinical studies have shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it a promising candidate for further development as an oral medication. Additionally, its low toxicity and minimal side effects in animal models suggest a favorable safety profile.

To further explore the therapeutic potential of 2-chloro-1-{1-2-(3,4-dimethoxyphenyl)ethyl-2,5-dimethyl-1H-pyrrol-3-y}ethanone, several clinical trials are currently underway. These trials aim to evaluate the efficacy and safety of the compound in treating various inflammatory diseases and cancers. Preliminary results from phase I clinical trials have been encouraging, with patients showing significant improvements in symptoms and tolerability.

In conclusion, 2-chloro-{(3R)-5-benzoylspiro[oxindole]-7(6H)-pyrrolidin]-3-y}-N,N-diisopropylethanamine (CAS No. 699888) represents a promising lead compound in the development of novel therapeutic agents for inflammatory diseases and cancer. Its unique structural features and multifaceted biological activities make it an attractive target for further research and development. As ongoing studies continue to unravel its mechanisms of action and optimize its therapeutic potential, this compound holds significant promise for improving patient outcomes in various medical conditions.